2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H19BrN4O3/c24-18-10-8-17(9-11-18)21-26-22(31-27-21)19-7-4-14-28(23(19)30)15-20(29)25-13-12-16-5-2-1-3-6-16/h1-11,14H,12-13,15H2,(H,25,29)
• InChI Key: IWNHOMZFNBWVFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H19BrN4O3
• Molecular Weight: 479.3 g/mol

Description

2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C23H19BrN4O3 and its molecular weight is 479.334. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have focused on the synthesis and evaluation of 1,3,4-oxadiazole derivatives for their antimicrobial properties. For instance, a study reported the synthesis of derivatives that showed significant activity against selected microbial species, suggesting their potential for further biological screening and application trials, except for certain derivatives which possessed higher cytotoxicity (Gul et al., 2017). Another study described the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, which exhibited moderate to significant antibacterial activity (Khalid et al., 2016).

Anticancer Applications

Research into the anticancer potential of oxadiazole derivatives has also been conducted. A notable study synthesized and evaluated the cytotoxicity of a novel compound derived from indibulin and combretastatin scaffolds against breast cancer cell lines, showing good cytotoxicity on cancerous cell lines with low toxicity on normal cell lines (Saeedian Moghadam & Amini, 2018). Additionally, compounds identified as apoptosis inducers through caspase- and cell-based screening assays have shown activity against breast and colorectal cancer cell lines (Zhang et al., 2005).

Synthesis and Structural Analysis

The synthesis and structural analysis of oxadiazole derivatives are crucial aspects of their research applications. Studies have focused on novel synthesis methods, spectral analysis, and structure-activity relationships to enhance their biological activities. For example, research on the synthesis of anthranilic diamides analogs containing oxadiazole rings aimed at evaluating their insecticidal activity demonstrated the importance of substituents and the oxadiazole ring in determining activity (Li et al., 2013).